4,6-Dimethylpyrimidin-2-ol hydrochloride
Overview
Description
4,6-Dimethylpyrimidin-2-ol hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C6H9ClN2O and its molecular weight is 160.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 2030. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Molecular Recognition and Hydrogen Bonding
4,6-Dimethylpyrimidin-2-ol hydrochloride plays a role in molecular recognition processes, particularly involving hydrogen bonding. This is significant in the context of its presence in DNA bases and pharmaceuticals. Studies on various tautomeric forms of pyrimidines, including 4,6-dimethylpyrimidine, reveal insights into molecular interactions crucial for drug action (Rajam, Muthiah, Butcher, Jasinski, & Glidewell, 2017).
Complex Formation with Phenols
Research indicates that this compound forms stable complexes with phenols, facilitated by intermolecular hydrogen bonds. These complexes demonstrate stability even at high temperatures (Erkin, Gurzhii, Klaptyuk, Firsanova, & Krutikov, 2017).
Synthesis and Crystal Structure Analysis
The compound has been used in synthesizing novel derivatives and analyzing their crystal structures, which is essential in understanding their physical and chemical properties. For example, a study detailed the synthesis of a specific derivative and provided insights through X-ray diffraction and theoretical calculations (Ren et al., 2006).
Biological Activity and Antimicrobial Potential
This compound derivatives have been studied for their biological activities, particularly as antimicrobial agents. Research includes the synthesis of new compounds and evaluation of their antibacterial and antifungal activities (Aggarwal, Rani, Sharma, & Aneja, 2013).
Interaction with Metal Ions
This compound has been found to form complexes with various metal ions, which is relevant in studies of metal-ligand interactions in chemical and biological systems. The binding occurs through specific groups in the pyrimidine base (Dixon & Wells, 1986).
Ambidentate Ligand Behavior
It exhibits ambidentate ligand behavior, forming complexes with divalent metal ions. These studies provide valuable data on ligand-metal interactions and the potential applications of these complexes in various fields (Goodgame & Johns, 1981).
Pharmacological Screening
The pharmacological properties of new pyrimidine derivatives have been assessed, contributing to the development of potential pharmaceuticals. This includes evaluating their antibacterial and antifungal properties (Khan et al., 2015).
Supramolecular Structures
Research on this compound derivatives also involves studying their supramolecular structures, which can provide insights into nucleic acid structures and functions (Cheng, Chen, Liu, Wu, & Guo, 2011).
Photolysis Studies
Studies on the photolysis of this compound and its derivatives shed light on reaction mechanisms that are significant in environmental chemistry and photochemistry (Sen & Wells, 1981).
New Compound Synthesis and Biological Evaluation
The synthesis of novel derivatives and their biological evaluation, including as anticonvulsants, demonstrates the diverse potential applications of this compound in medicinal chemistry (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).
Safety and Hazards
Properties
IUPAC Name |
4,6-dimethyl-1H-pyrimidin-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O.ClH/c1-4-3-5(2)8-6(9)7-4;/h3H,1-2H3,(H,7,8,9);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFXXETYYSLJRNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=O)N1)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40955848 | |
Record name | 4,6-Dimethylpyrimidin-2-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40955848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34289-60-6 | |
Record name | 2-Hydroxy-4,6-dimethylpyrimidine hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34289-60-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,6-Dimethyl-2(1H)-pyrimidinone hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034289606 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 34289-60-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2030 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,6-Dimethylpyrimidin-2-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40955848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,6-dimethyl-1H-pyrimidin-2-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.184 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4,6-DIMETHYL-2(1H)-PYRIMIDINONE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/954294M54S | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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